Cas no 2870666-61-6 (1-Azaspiro[4.4]nonane, 7,7-difluoro- )

1-Azaspiro[4.4]nonane, 7,7-difluoro- is a fluorinated spirocyclic amine compound with a rigid bicyclic structure, offering unique steric and electronic properties. The incorporation of two fluorine atoms at the 7-position enhances its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry and drug discovery. Its spirocyclic framework provides conformational restraint, which can improve binding selectivity in bioactive molecules. The compound’s structural features are particularly useful in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use in organic synthesis and pharmaceutical research, it serves as a versatile building block for advanced molecular scaffolds.

1-Azaspiro[4.4]nonane, 7,7-difluoro- structure

2870666-61-6 structure

Product Name:1-Azaspiro[4.4]nonane, 7,7-difluoro-

CAS No:2870666-61-6

MF:C₈H₁₃F₂N

MW:161.19232916832

CID:5563173

Update Time:2025-05-24

1-Azaspiro[4.4]nonane, 7,7-difluoro- Chemical and Physical Properties

Names and Identifiers

- 7,7-Difluoro-1-azaspiro[4.4]nonane (ACI)
- 1-Azaspiro[4.4]nonane, 7,7-difluoro-
- Inchi： 1S/C8H13F2N/c9-8(10)4-3-7(6-8)2-1-5-11-7/h11H,1-6H2
- InChI Key： XQYAPAALNMADJL-UHFFFAOYSA-N
- SMILES： FC1(CC2(CCCN2)CC1)F

1-Azaspiro[4.4]nonane, 7,7-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-39919392-0.05g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	0.05g	$1247.0	2023-07-07
Enamine	EN300-39919392-0.1g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	0.1g	$1307.0	2023-07-07
Enamine	EN300-39919392-0.25g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	0.25g	$1366.0	2023-07-07
Enamine	EN300-39919392-0.5g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	0.5g	$1426.0	2023-07-07
Enamine	EN300-39919392-1.0g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	1.0g	$1485.0	2023-07-07
Enamine	EN300-39919392-2.5g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	2.5g	$2912.0	2023-07-07
Enamine	EN300-39919392-5.0g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	5.0g	$4309.0	2023-07-07
Enamine	EN300-39919392-10.0g	7,7-difluoro-1-azaspiro[4.4]nonane	2870666-61-6	10.0g	$6390.0	2023-07-07

1-Azaspiro[4.4]nonane, 7,7-difluoro- Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 1-Azaspiro[4.4]nonane, 7,7-difluoro-

1-Azaspiro[4.4]nonane, 7,7-difluoro

The compound CAS No: 2870666-61-6, commonly referred to as 1-Azaspiro[4.4]nonane, 7,7-difluoro, is a unique spiro compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings joined by a single atom—a nitrogen atom in this case. The spiro structure imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

The structure of 1-Azaspiro[4.4]nonane, 7,7-difluoro consists of a nine-membered ring system with a nitrogen atom at position 1 and two fluorine atoms at positions 7 and 8. The fluorine substituents introduce electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This compound has been studied extensively in recent years due to its potential as a building block in organic synthesis and its role in drug discovery.

Recent studies have highlighted the importance of spiro compounds like 1-Azaspiro[4.4]nonane, 7,7-difluoro in medicinal chemistry. The spiro nitrogen serves as a versatile site for functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. For instance, researchers have explored the use of this compound as a precursor for developing inhibitors of various enzymes, including kinases and proteases.

In terms of synthesis, 1-Azaspiro[4.4]nonane, 7,7-difluoro can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the product, ensuring high purity and consistency in large-scale production.

The physical properties of CAS No: 2870666-61-6 are also noteworthy. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for use in solution-phase reactions. Its melting point and boiling point are within ranges that facilitate handling under standard laboratory conditions.

The application of 1-Azaspiro[4.4]nonane, 7,7-difluoro extends beyond medicinal chemistry into materials science and catalysis. For example, derivatives of this compound have been investigated as ligands in homogeneous catalysis due to their ability to coordinate with metal centers effectively.

In conclusion, CAS No: 2870666-61-6, or 1-Azaspiro[4.4]nonane, 7,7-difluoro, represents a promising platform for exploring novel chemical transformations and developing innovative materials with practical applications across multiple disciplines.